Cas no 391876-52-1 (N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 391876-52-1
• MF: C₂₉H₂₂BrClN₂O₄S
• MW: 609.917984485626
• CID: 6024467
• PubChem ID: 3530852
• Update Time: 2025-07-16

N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• N-(4-bromo-3-(2-chlorobenzoyl)phenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• Benzamide, N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-
• N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• AKOS001633082
• 391876-52-1
• N-[4-bromo-3-(2-chlorobenzoyl)phenyl]-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• SR-01000444367-1
• SR-01000444367
• F0473-0270

• Inchi： 1S/C29H22BrClN2O4S/c30-26-14-11-22(17-25(26)28(34)24-7-3-4-8-27(24)31)32-29(35)20-9-12-23(13-10-20)38(36,37)33-16-15-19-5-1-2-6-21(19)18-33/h1-14,17H,15-16,18H2,(H,32,35)
• InChI Key： PXFGDUDOUNXDEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C(C(=O)C2=CC=CC=C2Cl)=C1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 608.01722g/mol
• Monoisotopic Mass: 608.01722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• pka: 11.18±0.70(Predicted)

Additional information on N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a highly complex organic compound with the CAS registry number 391876-52-1. This compound belongs to the class of benzamides and features a unique combination of functional groups, including a bromine atom, a chlorobenzoyl group, and a tetrahydroisoquinoline sulfonyl moiety. The molecule's structure is characterized by its intricate aromatic system and the presence of multiple substituents that contribute to its potential biological activity and chemical reactivity.

The synthesis of N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide involves a series of multi-step reactions. The starting materials typically include bromobenzene derivatives and chlorobenzoyl compounds, which undergo nucleophilic substitution or coupling reactions to form intermediate products. These intermediates are then subjected to sulfonation and amidation steps to introduce the sulfonyl and amide groups. The final product is obtained through purification techniques such as column chromatography or recrystallization.

Recent studies have highlighted the potential of this compound in various fields of chemistry and pharmacology. For instance, researchers have explored its role as a building block in medicinal chemistry due to its ability to form bioactive molecules with diverse functionalities. The bromine atom in the molecule serves as an electrophilic center that can undergo further substitution reactions, enabling the creation of derivatives with enhanced biological properties.

The presence of the chlorobenzoyl group in the molecule contributes to its stability and reactivity. This group acts as an electron-withdrawing substituent, which can influence the electronic properties of the aromatic ring and enhance the molecule's ability to participate in various chemical transformations. Additionally, the tetrahydroisoquinoline sulfonyl moiety imparts unique stereochemical and pharmacokinetic properties to the compound.

In terms of applications, N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide has shown promise in drug discovery programs targeting specific biological pathways. Its ability to modulate enzyme activity or interact with cellular receptors makes it a valuable candidate for further exploration in preclinical studies.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Research has indicated that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo photodegradation or biodegradation. These findings are essential for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, N-4-bromo-3-(2-chlorobenzoyl)phenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a versatile compound with significant potential in both academic research and industrial applications. Its complex structure provides a platform for exploring novel chemical reactions and developing innovative solutions across various disciplines.